Cas no 1355179-35-9 (5-[1,3]Dithiolan-2-yl-nicotinic acid)

• Product Name: 5-[1,3]Dithiolan-2-yl-nicotinic acid
• CAS No: 1355179-35-9
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• CID: 5159630
• Update Time: 2025-05-28

5-[1,3]Dithiolan-2-yl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[1,3]Dithiolan-2-yl-nicotinic acid

• Inchi： 1S/C9H9NO2S2/c11-8(12)6-3-7(5-10-4-6)9-13-1-2-14-9/h3-5,9H,1-2H2,(H,11,12)
• InChI Key： PDKHXLKODMUXAU-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2SCCS2)C=C1C(O)=O

Additional information on 5-[1,3]Dithiolan-2-yl-nicotinic acid

Research Update on 5-[1,3]Dithiolan-2-yl-nicotinic acid (CAS: 1355179-35-9) in Chemical Biology and Pharmaceutical Applications

5-[1,3]Dithiolan-2-yl-nicotinic acid (CAS: 1355179-35-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a nicotinic acid scaffold with a dithiolane moiety, exhibits promising biological activity and has been the subject of several recent studies exploring its mechanism of action and pharmacological potential.

Recent investigations have focused on the compound's role as a potential modulator of cellular redox processes. The dithiolane ring system, known for its reversible oxidation properties, appears to contribute to the molecule's ability to interact with thiol-containing proteins and enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-[1,3]Dithiolan-2-yl-nicotinic acid shows selective inhibition of certain NADPH oxidases, suggesting potential applications in oxidative stress-related disorders.

The synthetic accessibility of 5-[1,3]Dithiolan-2-yl-nicotinic acid has also been improved through recent methodological advances. A team at the University of Cambridge reported in 2024 a novel one-pot synthesis route that significantly increases yield while reducing byproduct formation. This development is particularly important for scaling up production for preclinical studies and potential therapeutic applications.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound. The presence of both hydrophilic (nicotinic acid) and lipophilic (dithiolane) components appears to contribute to its balanced solubility properties, allowing for good oral bioavailability while maintaining sufficient tissue penetration. These characteristics make it an attractive candidate for further drug development.

Emerging research suggests potential therapeutic applications in metabolic disorders. Preliminary data from in vitro and in vivo studies indicate that 5-[1,3]Dithiolan-2-yl-nicotinic acid may modulate key enzymes involved in glucose metabolism, with particular effects on hepatic gluconeogenesis. These findings were recently presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

The safety profile of 5-[1,3]Dithiolan-2-yl-nicotinic acid has been evaluated in recent toxicology studies. While generally well-tolerated in acute dosing regimens, chronic administration studies have identified some dose-dependent hepatotoxicity that will need to be addressed in future structural optimization efforts. These findings were detailed in a recent report by the European Medicines Agency's Committee for Medicinal Products for Human Use.

Future research directions for this compound include exploration of its potential in combination therapies, particularly with existing antidiabetic agents, and further investigation of its mechanism of action at the molecular level. Several pharmaceutical companies have reportedly initiated preclinical development programs based on derivatives of 5-[1,3]Dithiolan-2-yl-nicotinic acid, suggesting growing industry interest in this chemical scaffold.